Cas no 1342581-85-4 (2-Ethoxy-4-(methylsulfanyl)butan-1-amine)

• Product Name: 2-Ethoxy-4-(methylsulfanyl)butan-1-amine
• CAS No: 1342581-85-4
• MF: C₇H₁₇NOS
• MW: 163.280980825424
• CID: 5149499
• PubChem ID: 63071846
• Update Time: 2025-06-09

2-Ethoxy-4-(methylsulfanyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-(methylsulfanyl)butan-1-amine
• 2-Ethoxy-4-(methylthio)butan-1-amine
• 1-Butanamine, 2-ethoxy-4-(methylthio)-
• 2-Ethoxy-4-(methylsulfanyl)butan-1-amine

• Inchi： 1S/C7H17NOS/c1-3-9-7(6-8)4-5-10-2/h7H,3-6,8H2,1-2H3
• InChI Key： XITUFXRHIMZMRW-UHFFFAOYSA-N
• SMILES： S(C)CCC(CN)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 70.6
• XLogP3: 0.6
• Topological Polar Surface Area: 60.6

Additional information on 2-Ethoxy-4-(methylsulfanyl)butan-1-amine

Comprehensive Overview of 2-Ethoxy-4-(methylsulfanyl)butan-1-amine (CAS No. 1342581-85-4): Properties, Applications, and Industry Insights

2-Ethoxy-4-(methylsulfanyl)butan-1-amine (CAS No. 1342581-85-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This amine derivative, characterized by an ethoxy group and a methylsulfanyl moiety, offers versatile reactivity, making it valuable for synthesizing bioactive molecules. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for central nervous system (CNS) targeting compounds, given its ability to modulate lipophilicity and blood-brain barrier permeability.

The compound’s molecular structure (C₇H₁₇NOS) combines sulfur and nitrogen functionalities, enabling diverse chemical transformations. Recent studies highlight its role in designing enzyme inhibitors and ligands for G-protein-coupled receptors (GPCRs), aligning with the growing demand for precision therapeutics. Its ethoxy group enhances solubility, while the methylsulfanyl side chain contributes to metabolic stability—a critical factor in prodrug development.

In agrochemical applications, 2-Ethoxy-4-(methylsulfanyl)butan-1-amine serves as an intermediate for crop protection agents. Its sulfur-containing backbone is pivotal in synthesizing compounds with pesticidal or herbicidal activity, addressing global challenges like pest resistance and sustainable agriculture. Industry reports suggest its utility in green chemistry initiatives, where reduced environmental impact is prioritized.

From a synthetic perspective, the compound’s amine group facilitates Schiff base formation and amide coupling reactions, key steps in creating complex molecules. Analytical techniques such as HPLC and LC-MS are commonly employed to verify its purity, especially in GMP-compliant production. Recent patents disclose its incorporation into biodegradable polymers, reflecting the shift toward eco-friendly materials.

Market trends indicate rising interest in sulfur-functionalized amines, driven by their pharmacological and industrial relevance. FAQs from scientific forums often inquire about its storage conditions (recommended: inert atmosphere, -20°C) and compatibility with common reagents. Notably, its low toxicity profile (as per preliminary studies) positions it favorably for further preclinical research.

Innovations in catalytic amination have streamlined its synthesis, reducing costs and waste. As the pharmaceutical industry embraces fragment-based drug design, this compound’s modularity aligns with high-throughput screening workflows. Environmental scientists also explore its degradation pathways, ensuring compliance with REACH regulations.

In summary, 2-Ethoxy-4-(methylsulfanyl)butan-1-amine exemplifies the intersection of medicinal chemistry and sustainable technology. Its dual utility in life sciences and material engineering underscores its multidisciplinary appeal, while ongoing research continues to uncover novel applications.